Cas no 898784-08-2 (2-(4-Chlorophenyl)-4'-iodoacetophenone)

2-(4-Chlorophenyl)-4'-iodoacetophenone is a halogenated aromatic ketone with a molecular structure featuring both chloro and iodo substituents, enhancing its utility in synthetic organic chemistry. The presence of the 4-chlorophenyl and 4'-iodo groups makes it a valuable intermediate for cross-coupling reactions, such as Suzuki or Ullmann-type couplings, facilitating the construction of complex biaryl systems. Its well-defined reactivity profile allows for selective functionalization, making it suitable for pharmaceutical and materials science applications. The compound's crystalline nature ensures high purity and stability under standard conditions, supporting reproducible results in research and industrial processes. Its versatility in electrophilic and nucleophilic transformations underscores its importance as a building block in advanced synthetic methodologies.
2-(4-Chlorophenyl)-4'-iodoacetophenone structure
898784-08-2 structure
Product Name:2-(4-Chlorophenyl)-4'-iodoacetophenone
CAS No:898784-08-2
MF:C14H10ClIO
MW:356.586075305939
CID:994284
PubChem ID:24723906
Update Time:2025-10-17

2-(4-Chlorophenyl)-4'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-1-(4-iodophenyl)ethanone
    • 2-(4-CHLOROPHENYL)-4'-IODOACETOPHENONE
    • 2-(2-FURANYL)-4,5-DIMETHYL-1,3-DITHIOLANE
    • MFCD02260710
    • AKOS009338160
    • DTXSID20642305
    • 2-(4-Chlorophenyl)-1-(4-iodophenyl)ethan-1-one
    • 898784-08-2
    • G67658
    • 2-(4-Chlorophenyl)-4'-iodoacetophenone
    • MDL： MFCD02260710
    • Inchi： 1S/C14H10ClIO/c15-12-5-1-10(2-6-12)9-14(17)11-3-7-13(16)8-4-11/h1-8H,9H2
    • InChI Key： VHSYBPGJDUDBQR-UHFFFAOYSA-N
    • SMILES： IC1C=CC(=CC=1)C(CC1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 355.94600
  • Monoisotopic Mass: 355.94649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.653
  • Boiling Point: 425.9°C at 760 mmHg
  • Flash Point: 211.4°C
  • Refractive Index: 1.648
  • PSA: 17.07000
  • LogP: 4.37000

2-(4-Chlorophenyl)-4'-iodoacetophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-(4-Chlorophenyl)-4'-iodoacetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203781-2g
2-(4-chlorophenyl)-4'-iodoacetophenone
 898784-08-2 97%
2g
 ￡672.00 2022-02-28
Fluorochem
203781-5g
2-(4-chlorophenyl)-4'-iodoacetophenone
 898784-08-2 97%
5g
 ￡1447.00 2022-02-28
Fluorochem
203781-1g
2-(4-chlorophenyl)-4'-iodoacetophenone
 898784-08-2 97%
1g
 ￡424.00 2022-02-28
TRC
C083190-250mg
2-(4-Chlorophenyl)-4'-iodoacetophenone
 898784-08-2
250mg
 $ 365.00 2022-06-06
TRC
C083190-500mg
2-(4-Chlorophenyl)-4'-iodoacetophenone
 898784-08-2
500mg
 $ 605.00 2022-06-06
1PlusChem
1P00GYBB-100mg
2-(4-CHLOROPHENYL)-4'-IODOACETOPHENONE
 898784-08-2 95%
100mg
 $56.00 2024-04-20
1PlusChem
1P00GYBB-250mg
2-(4-CHLOROPHENYL)-4'-IODOACETOPHENONE
 898784-08-2 95%
250mg
 $95.00 2024-04-20
1PlusChem
1P00GYBB-1g
2-(4-CHLOROPHENYL)-4'-IODOACETOPHENONE
 898784-08-2 95%
1g
 $247.00 2024-04-20
A2B Chem LLC
AH90167-100mg
2-(4-Chlorophenyl)-4'-iodoacetophenone
 898784-08-2 95%
100mg
 $45.00 2024-04-19
A2B Chem LLC
AH90167-250mg
2-(4-Chlorophenyl)-4'-iodoacetophenone
 898784-08-2 95%
250mg
 $76.00 2024-04-19

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